molecular formula C18H19N3OS B269536 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Cat. No. B269536
M. Wt: 325.4 g/mol
InChI Key: GIYJBJPJHYBXTA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. This compound belongs to the class of benzothienopyrimidinones and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have suggested that it inhibits the activity of certain enzymes involved in tumor cell proliferation and survival, leading to the induction of apoptosis. It has also been shown to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one have been studied extensively. In vitro studies have shown that it inhibits the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its potent antitumor activity and its ability to modulate the expression of various genes involved in inflammation and oxidative stress. However, the limitations include its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the development of novel analogs with improved pharmacological properties. Another direction is the investigation of its potential use in combination with other therapeutic agents for the treatment of cancer and other diseases. Additionally, further studies are needed to fully elucidate its mechanism of action and to determine its potential toxicity in vivo.
Conclusion:
In conclusion, 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a synthetic compound with promising pharmacological properties. Its potential use in the treatment of cancer and other diseases has been extensively studied, and further research is needed to fully understand its mechanism of action and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-mercaptobenzothiazole with 4-dimethylaminobenzaldehyde in the presence of acetic acid and ethanol. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

The potential applications of 2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in scientific research are vast. Studies have shown that this compound exhibits potent antitumor activity by inducing apoptosis in cancer cells. It has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases.

properties

Product Name

2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

Molecular Formula

C18H19N3OS

Molecular Weight

325.4 g/mol

IUPAC Name

2-[4-(dimethylamino)phenyl]-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one

InChI

InChI=1S/C18H19N3OS/c1-21(2)12-9-7-11(8-10-12)16-19-17(22)15-13-5-3-4-6-14(13)23-18(15)20-16/h7-10H,3-6H2,1-2H3,(H,19,20,22)

InChI Key

GIYJBJPJHYBXTA-UHFFFAOYSA-N

SMILES

CN(C)C1=CC=C(C=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2

Canonical SMILES

CN(C)C1=CC=C(C=C1)C2=NC3=C(C4=C(S3)CCCC4)C(=O)N2

Origin of Product

United States

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